Cas no 1261806-59-0 (3-Fluoro-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester)

• Product Name: 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester
• CAS No: 1261806-59-0
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• CID: 4790595
• Update Time: 2025-06-11

3-Fluoro-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester

• Inchi： 1S/C15H10F4O2/c1-21-14(20)12-6-5-10(8-13(12)16)9-3-2-4-11(7-9)15(17,18)19/h2-8H,1H3
• InChI Key： ZHBDRYXIHZPCOO-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester

Research Update on 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester (CAS: 1261806-59-0)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of fluorinated biphenyl derivatives, particularly 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester (CAS: 1261806-59-0), as a versatile intermediate in drug discovery and development. This compound, characterized by its unique trifluoromethyl and fluorine substitutions, has garnered attention for its potential applications in the synthesis of bioactive molecules targeting various diseases, including cancer, inflammation, and infectious diseases.

A study published in the Journal of Medicinal Chemistry (2023) explored the role of this compound in the development of novel kinase inhibitors. The researchers utilized 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester as a key building block to synthesize a series of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. The study demonstrated that the fluorinated biphenyl core enhanced the binding affinity and selectivity of the inhibitors, leading to improved pharmacokinetic properties and reduced off-target effects.

Another significant application of this compound was reported in a recent ACS Chemical Biology paper (2024), where it was employed in the design of covalent inhibitors for SARS-CoV-2 main protease (Mpro). The trifluoromethyl group was found to play a critical role in stabilizing the inhibitor-enzyme complex, thereby enhancing the antiviral activity. The study also highlighted the compound's compatibility with late-stage functionalization strategies, enabling rapid optimization of lead compounds.

In addition to its therapeutic potential, 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester has been investigated for its utility in chemical biology probes. A Nature Chemical Biology study (2023) described its incorporation into fluorescent probes for imaging protein-protein interactions in live cells. The fluorinated biphenyl scaffold provided excellent photostability and minimal background interference, making it an attractive choice for high-resolution imaging applications.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. A recent Organic Process Research & Development article (2024) addressed these issues by proposing a scalable synthetic route that minimizes the use of hazardous reagents and improves yield. The authors also provided detailed characterization data, including NMR and HPLC profiles, to ensure reproducibility and quality control.

In conclusion, 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester (CAS: 1261806-59-0) continues to be a valuable tool in chemical biology and drug discovery. Its unique structural features enable diverse applications, from kinase inhibitors to antiviral agents and imaging probes. Future research is expected to further explore its potential in targeted therapeutics and diagnostic tools, leveraging advances in synthetic chemistry and computational modeling.